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Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033

This document provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of (2-(9H-carbazol-9-yl)ethyl)phosphonic acid (2PACz) in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure safe and effective use of this compound.

Chemical and Safety Data

2PACz is a carbazole derivative used as a self-assembled monolayer (SAM) in organic
electronics, particularly in the fabrication of perovskite solar cells. While its toxicological
properties have not been fully investigated, it is known to cause skin, eye, and respiratory
irritation. Therefore, cautious handling in a controlled laboratory environment is essential.

Table 1: Chemical Identification

Property Value

Chemical Name (2-(9H-carbazol-9-yl)ethyl)phosphonic acid
Synonym 2PACz

CAS Number 20999-38-6

Molecular Formula C14H14NOsP

Molecular Weight 275.24 g/mol
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Table 2: Hazard ldentification and Personal Protective Equipment (PPE)

Hazard Statement

GHS Pictogram

Recommended Personal
Protective Equipment

Causes skin irritation.

GHSO07 (Exclamation Mark)

Gloves: Nitrile rubber gloves.
Change gloves frequently,

especially if contaminated.

Causes serious eye irritation.

Eye Protection: Chemical
splash goggles or a face
shield.

May cause respiratory

irritation.

Respiratory Protection: Use in
a well-ventilated area or in a
fume hood. A certified vapor

respirator may be necessary

for operations with a risk of

aerosol generation.

Protective Clothing: A lab coat
buttoned completely. Tuck
cuffs into gloves. Consider a
chemical-resistant apron for
tasks with a high splash risk.

Footwear: Closed-toe shoes

are mandatory.

Operational Plan: Fabrication of Perovskite Solar
Cells with a 2PACz Hole Transport Layer

This section details a standard operating procedure for the use of 2PACz in the fabrication of

inverted (p-i-n) perovskite solar cells.

2.1. Workflow for Solar Cell Fabrication
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Figure 1. Experimental workflow for perovskite solar cell fabrication using a 2PACz hole
transport layer.

2.2. Detailed Experimental Protocol
This protocol is adapted from a procedure for fabricating p-i-n perovskite solar cells.[1]
2.2.1. Substrate Preparation

o Clean glass/Indium Tin Oxide (ITO) substrates by sequential ultrasonication in acetone and
isopropanol for 5 minutes each.

o Dry the substrates with nitrogen gas.
o Treat the substrates with UV/ozone for 15 minutes to purify the surface.

2.2.2. 2PACz Solution Preparation and Deposition

Prepare a 1.2 mmol solution of 2PACz in a suitable solvent (e.g., a mixture of
dimethylformamide (DMF) and isopropanol).

In a fume hood, statically dispense 100 uL of the 2PACz solution onto the cleaned ITO
substrate.

Spin-coat the substrate at 3000 rpm for 30 seconds.

Anneal the substrate at 100°C for 10 minutes to ensure conformal binding of the 2PACz to
the ITO surface.

2.2.3. Subsequent Layer Deposition

o Proceed with the deposition of the perovskite absorber layer according to your established
protocol (e.g., via spin-coating or vapor deposition).

o Deposit the electron transport layer (e.g., C60) and the top metal electrode (e.g., silver or
gold) to complete the device.

Disposal Plan
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Proper disposal of 2PACz and associated waste is crucial to prevent environmental
contamination and ensure laboratory safety.

3.1. Waste Segregation and Collection

SolidL\'aste L\iquim SharpiWaste

Contaminated Gloves, Wipes, Weighing Paper Unused 2PACz Solution, Contaminated Solvents Contaminated Pipette Tips, Needles
Labeled Hazardous Solid Waste Container Labeled Hazardous Liquid Waste Container Puncture-Proof Sharps Container
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> Dispose via Licensw~

Click to download full resolution via product page

Figure 2. Waste disposal workflow for 2PACz and associated materials.

3.2. Step-by-Step Disposal Procedure
e Segregate Waste Streams: At the point of generation, separate waste into three categories:

o Solid Waste: Contaminated gloves, wipes, weighing paper, and any other solid materials
that have come into contact with 2PACz.

o Liquid Waste: Unused 2PACz solutions, and solvents used for rinsing glassware.
o Sharps Waste: Contaminated pipette tips, needles, or other sharp objects.

o Use Designated Waste Containers:
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o Place solid waste into a clearly labeled, sealed plastic bag or container designated for
hazardous solid chemical waste.

o Collect liquid waste in a compatible, sealed, and clearly labeled hazardous liquid waste
container. Do not mix incompatible waste streams.

o Dispose of sharps in a designated puncture-proof sharps container.

o Labeling: All waste containers must be labeled with a "Hazardous Waste" label, indicating
the contents (e.g., "2PACz, DMF, Isopropanol"”), the date of accumulation, and the
responsible researcher's name.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from general work areas and sources of ignition. Ensure secondary
containment for liquid waste containers.

» Final Disposal: Arrange for the collection and disposal of all hazardous waste through your
institution's environmental health and safety office or a licensed hazardous waste disposal
contractor. Adhere to all local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety, operational, and disposal protocols, researchers can minimize
risks and ensure the responsible handling of 2PACz in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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